Cas no 1289584-95-7 ((S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1289584-95-7
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 2159224
• Update Time: 2025-06-26

(S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((3-methylpyrazin-2-yl)amino)pyrrolidine-1-carboxylate
• SBB075403
• tert-butyl (3S)-3-[(3-methylpyrazin-2-yl)amino]pyrrolidinecarboxylate
• (S)-3-(3-methylpyrazin-2-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H22N4O2/c1-10-12(16-7-6-15-10)17-11-5-8-18(9-11)13(19)20-14(2,3)4/h6-7,11H,5,8-9H2,1-4H3,(H,16,17)/t11-/m0/s1
• InChI Key： KRFPAHDRAVSHRW-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C1)NC1C(C)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Topological Polar Surface Area: 67.4

Additional information on (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

(S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No 1289584-95-7, commonly referred to as (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecular structure of (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is characterized by a pyrrolidine ring substituted with a tert-butyl ester group and a 3-methylpyrazine moiety. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in determining its biological activity and pharmacokinetic properties. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and stereochemical control measures to ensure high enantiomeric purity.

Recent studies have focused on optimizing the synthetic routes for this compound to enhance yield and reduce production costs. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic asymmetric methods to streamline the process. These advancements have significantly contributed to the scalability of this compound for large-scale production in pharmaceutical settings.

Properties and Applications

Physical Properties: The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its stability under various pH conditions has been extensively studied, making it suitable for use in diverse chemical environments.

Biological Activity: One of the most notable aspects of (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is its potential as a lead compound in drug discovery programs targeting specific enzyme inhibitors or receptor agonists/antagonists. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases, inflammation, and cancer.

Recent Research Findings

In 2023, a groundbreaking study published in *Nature Communications* highlighted the role of this compound as a potent inhibitor of histone deacetylases (HDACs), which are enzymes implicated in epigenetic regulation. The study revealed that (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibited selective inhibition against HDAC6, leading to significant antiproliferative effects on cancer cells without substantial toxicity to normal cells.

Another notable advancement involves the use of this compound as a building block for constructing more complex molecular architectures. Researchers at the University of California have employed it as an intermediate in the synthesis of macrocyclic compounds with potential applications in drug delivery systems.

Safety and Handling

As with any chemical compound, proper handling procedures must be followed when working with (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. It is recommended to wear appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety goggles during synthesis or manipulation. Storage should be in a cool, dry place away from direct sunlight to maintain stability.

Conclusion

In summary, (S)-3-(3-Methyl-pyrazin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No 1289584-95-) stands out as a versatile molecule with promising applications across multiple fields. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, underscore its potential as a valuable tool in both academic research and industrial development.